BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzoyl lodide: A Comprehensive Technical
Overview for Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994

Abstract

This technical guide provides a detailed overview of benzoyl iodide, a significant reagent in
organic synthesis. It is designed for researchers, scientists, and professionals in drug
development and related fields. This document covers the fundamental properties, synthesis,
and key applications of benzoyl iodide, with a focus on its role in acylation and other organic
transformations. All quantitative data is presented in structured tables for clarity, and key
reaction pathways are illustrated using standardized diagrams.

Introduction

Benzoyl iodide is an acyl iodide, a class of organic compounds characterized by the covalent
bond between an iodine atom and an acyl group. It is a valuable reagent in organic chemistry,
primarily utilized for the introduction of the benzoyl group into various molecules. Its high
reactivity, compared to other benzoyl halides, makes it a potent acylating agent, particularly in
the synthesis of esters, amides, and ketones. This guide will delve into the essential technical
details of benzoyl iodide, providing a practical resource for laboratory applications.

Core Properties of Benzoyl lodide

The fundamental chemical and physical properties of benzoyl iodide are summarized below.
These properties are crucial for its handling, storage, and application in chemical reactions.
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Property Value Source(s)

CAS Number 618-38-2 [11[2][3][41[5]
Molecular Formula C7H5I10 [LI2][31[4151[6][ 7118]
Molecular Weight 232.02 g/mol [1][5]

Appearance Colorless to pale yellow liquid [5]

Odor Pungent [5]

Melting Point 1.5°C [5]

Boiling Point 135 °C at 25 Torr [2]

Density 1.772 g/lcm3 at 16 °C [2]

Refractive Index 1.643 [2][5]

Synthesis of Benzoyl lodide

The synthesis of benzoyl iodide is most commonly achieved through the reaction of benzoyl
chloride with an iodide salt. This nucleophilic acyl substitution reaction is a standard method for
the preparation of acyl iodides.

Experimental Protocol: Synthesis from Benzoyl Chloride

Objective: To synthesize benzoyl iodide from benzoyl chloride and sodium iodide.
Materials:
» Benzoyl chloride

Sodium iodide

Anhydrous solvent (e.g., acetone or acetonitrile)

Round-bottom flask

Reflux condenser

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-iodide
https://www.echemi.com/products/pid_Rock3876-benzoyliodide.html
https://wap.guidechem.com/encyclopedia/benzoyl-iodide-dic489465.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C618382&Mask=6BF
https://www.lookchem.com/casno618-38-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-iodide
https://www.echemi.com/products/pid_Rock3876-benzoyliodide.html
https://wap.guidechem.com/encyclopedia/benzoyl-iodide-dic489465.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C618382&Mask=6BF
https://www.lookchem.com/casno618-38-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61268630.htm
https://www.chemspider.com/Chemical-Structure.120195.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-iodide
https://www.lookchem.com/casno618-38-2.html
https://www.lookchem.com/casno618-38-2.html
https://www.lookchem.com/casno618-38-2.html
https://www.lookchem.com/casno618-38-2.html
https://www.echemi.com/products/pid_Rock3876-benzoyliodide.html
https://www.echemi.com/products/pid_Rock3876-benzoyliodide.html
https://www.echemi.com/products/pid_Rock3876-benzoyliodide.html
https://www.lookchem.com/casno618-38-2.html
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Magnetic stirrer
 Inert atmosphere apparatus (e.g., nitrogen or argon line)
Procedure:

 In a dry round-bottom flask, under an inert atmosphere, dissolve sodium iodide in the
anhydrous solvent.

e Slowly add benzoyl chloride to the stirred solution at room temperature.

e The reaction mixture is typically stirred for several hours. The progress of the reaction can be
monitored by techniques such as thin-layer chromatography (TLC) or infrared (IR)
spectroscopy (monitoring the disappearance of the benzoyl chloride peak and the
appearance of the benzoyl iodide peak).

o Upon completion, the precipitated sodium chloride is removed by filtration.
e The solvent is removed from the filtrate under reduced pressure.
e The crude benzoyl iodide can be purified by vacuum distillation.

Safety Precautions: Benzoyl chloride and benzoyl iodide are lachrymatory and corrosive. All
manipulations should be performed in a well-ventilated fume hood, and appropriate personal
protective equipment (gloves, safety glasses) should be worn. The reaction should be carried
out under anhydrous conditions as benzoyl iodide is sensitive to moisture.

Synthesis Workflow
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Caption: Workflow for the synthesis of benzoyl iodide.

Applications in Organic Synthesis

Benzoyl iodide is a powerful reagent for various organic transformations due to the high
reactivity of the carbon-iodine bond.

Acylation Reactions

The primary application of benzoyl iodide is in acylation reactions, where it serves as a
benzoyl group donor. It readily reacts with nucleophiles such as alcohols, amines, and
enolates.

Reaction with Alcohols (Esterification): Benzoyl iodide reacts with alcohols to form benzoate
esters. This reaction is often faster and proceeds under milder conditions compared to the use
of benzoyl chloride.

Reaction with Amines (Amidation): The reaction of benzoyl iodide with primary or secondary
amines yields benzamides. This is a highly efficient method for the formation of amide bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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